Cas no 6631-51-2 (2,3,4,5,6,7-hexahydroxyheptanamide)

• Product Name: 2,3,4,5,6,7-hexahydroxyheptanamide
• CAS No: 6631-51-2
• MF: C₇H₁₅NO₇
• MW: 225.196502923965
• CID: 1712430
• PubChem ID: 244829
• Update Time: 2025-04-21

2,3,4,5,6,7-hexahydroxyheptanamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,7-hexahydroxyheptanamide
• 2,3,4,5,6,7-hexahydroxyheptanamide(non-preferred name)
• AC1Q5IX8
• NSC56084
• AR-1D1936
• AC1L6EKA
• d-Manno-d-heptonsaeureamid
• 2,3,4,5,6,7-hexahydroxyheptanamide(non-preferred name); AC1Q5IX8; NSC56084; AR-1D1936; AC1L6EKA; d-Manno-d-heptonsaeureamid;
• DTXSID40288486
• SCHEMBL6673918
• heptonamide
• 6631-51-2
• NSC-56084

• Inchi： 1S/C7H15NO7/c8-7(15)6(14)5(13)4(12)3(11)2(10)1-9/h2-6,9-14H,1H2,(H2,8,15)
• InChI Key： HUEHJINYZAUSMK-UHFFFAOYSA-N
• SMILES： OC(C(C(C(N)=O)O)O)C(C(CO)O)O

Computed Properties

• Exact Mass: 225.08485
• Monoisotopic Mass: 225.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.708
• Boiling Point: 778°C at 760 mmHg
• Flash Point: 424.3°C
• Refractive Index: 1.632
• PSA: 164.47
• LogP: -4.03120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides